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Introduction

Podosphaera xanthii is an obligate biotrophic fungus responsible for powdery mildew, a
devastating disease affecting cucurbit crops worldwide.[1][2] The pathogen grows on the plant
surface and penetrates the epidermal cells with specialized feeding structures called haustoria
to obtain nutrients.[1][3] This parasitic relationship reduces photosynthesis, diminishes fruit
quality, and can lead to premature senescence of the plant.[1][2]

Flutianil is a novel thiazolidine fungicide with a highly specific and potent activity exclusively
against powdery mildew species.[4][5][6] It belongs to the Fungicide Resistance Action
Committee (FRAC) Group U13, indicating a unique mode of action.[6][7] Morphological and
gene expression studies have revealed that Flutianil's primary target is the haustorium.[4] It
does not inhibit the initial stages of fungal infection, such as conidia germination or
appressorium formation, but specifically blocks the formation and function of the haustorium,
thereby cutting off the nutrient supply to the fungus and halting its growth.[5][8] This document
provides detailed protocols for the in vivo evaluation of Flutianil's protective, curative, and
translaminar efficacy against P. xanthii.

Mechanism of Action of Flutianil
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Flutianil disrupts the parasitic interaction between Podosphaera xanthii and the host plant by
inhibiting the development and function of the haustorium. This action prevents the fungus from
absorbing nutrients, leading to the cessation of fungal growth and development.
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Caption: Flutianil's mechanism of action against Podosphaera xanthii.

Quantitative Data Summary

The following tables summarize the dose-dependent efficacy of Flutianil against P. xanthii on
cucumber plants under controlled conditions. Data is presented to illustrate the protective,
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curative, and translaminar properties of the compound.

Table 1: Protective Activity of Flutianil Against P. xanthii (Fungicide applied before pathogen

inoculation)

Flutianil Concentration

(mglL) Disease Severity (%) Control Efficacy (%)
10 0.0 100

° 2:5 96.8

1 15.0 810

0.5 35.2 55 4

0.1 68.9 12.7

0 (Untreated Control) 78.9 0

Table 2: Curative Activity of Flutianil Against P. xanthii (Fungicide applied 24 hours after

pathogen inoculation)

Flutianil Concentration

(mglL) Disease Severity (%) Control Efficacy (%)
10 1.5 98.1

5 10.8 86.3

1 38.6 51.1

0.5 65.3 17.3

0.1 75.1 -

0 (Untreated Control) 79.0 0

Table 3: Translaminar Activity of Flutianil Against P. xanthii (Fungicide applied to upper leaf

surface, pathogen inoculated on lower surface)
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Flutianil Concentration Disease Severity on .

(mglL) Untreated Surface (%) Control Efficacy (%)
10 2.2 97.2

5 14.7 81.4

1 42.1 46.7

0.5 69.8 11.6

0.1 77.3 2.1

0 (Untreated Control) 79.0 0

Experimental Protocols

These protocols describe the in vivo methods for assessing the efficacy of Flutianil. General
fungicide evaluation procedures should be followed to ensure accurate and reproducible

results.[9]

Protocol: Protective Efficacy Assay

This assay evaluates the ability of Flutianil to prevent infection when applied before the

pathogen is introduced.
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Caption: Experimental workflow for the protective efficacy assay.
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Methodology:

e Plant Cultivation: Grow cucumber plants (e.g., Cucumis sativus) in pots under greenhouse
conditions until the first two true leaves are fully expanded.

e Fungicide Application: Prepare the desired concentrations of Flutianil in an appropriate
solvent. Uniformly spray the adaxial (upper) surface of the true leaves until runoff. Control
plants are sprayed with the solvent alone.

» Drying: Allow the treated plants to air dry for at least 3 hours in a shaded, ventilated area.

e Inoculum Preparation: Prepare a fresh conidial suspension of P. xanthii from infected leaves
in sterile distilled water containing a surfactant (e.g., 0.01% Tween 20). Adjust the
concentration using a hemocytometer.

 Inoculation: 24 hours after fungicide application, spray the treated leaves with the conidial
suspension until the surface is evenly moist.

 Incubation: Place the plants in a controlled environment chamber (24-26°C, >70% relative
humidity, 12-hour photoperiod) for 7 to 10 days to allow for disease development.

o Assessment: Visually assess the disease severity on each leaf by estimating the percentage
of the leaf area covered by powdery mildew colonies.

» Calculation: Calculate control efficacy using the formula: Efficacy (%) = [(Severity in Control -

Severity in Treatment) / Severity in Control] x 100

Protocol: Curative Efficacy Assay

This assay determines Flutianil's ability to halt disease progression after infection has been
established.[5]
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Caption: Experimental workflow for the curative efficacy assay.
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Methodology:

e Plant Cultivation & Inoculation: Grow and inoculate cucumber plants with P. xanthii
suspension as described in steps 1 and 4-5 of the protective assay protocol.

« Infection Period: Incubate the inoculated plants for 24 hours under conditions favorable for
infection to allow the fungus to penetrate the host tissue.

e Fungicide Application: After the 24-hour infection period, apply the various concentrations of
Flutianil to the infected leaves as described in step 2 of the protective assay.

¢ Incubation & Assessment: Continue to incubate the plants for an additional 7 to 10 days and
assess disease severity as outlined in the protective protocol.

o Calculation: Calculate the curative efficacy using the standard formula.

Protocol: Translaminar Efficacy Assay

This assay assesses the ability of Flutianil to move from the treated leaf surface to the
untreated surface to control the pathogen.[4][5]
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(1. Grow cucumber seedlings to two-true-leaf stage)

:

(2. Prepare serial dilutions of Flutianil)

:

(3. Carefully apply Flutianil to the adaxial (upper) leaf surface only)

:

[4. Allow leaves to air dry completely]

:

(5. Prepare P. xanthii conidial suspension)

:

(6. Spray-inoculate the untreated abaxial (lower) leaf surface)

:

[7. Incubate plants in growth chamber for 7-10 days)

:

(8. Assess disease severity on the lower leaf surface)

:

[9. Calculate Control Efficacy vs. Untreated ControD
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Caption: Experimental workflow for the translaminar efficacy assay.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1673491?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Methodology:
¢ Plant Cultivation: Use cucumber plants grown to the two-true-leaf stage.

o Fungicide Application: Carefully apply the prepared Flutianil solutions only to the adaxial
(upper) surface of the leaves using a fine brush or a shielded sprayer to prevent any contact
with the abaxial (lower) surface.

e Drying: Allow the treated surface to dry completely for at least 3 hours.

 Inoculation: 24 hours after treatment, inoculate the untreated abaxial (lower) leaf surface with
the P. xanthii conidial suspension.

e Incubation & Assessment: Incubate the plants for 7-10 days. Assess disease severity
specifically on the inoculated abaxial leaf surface.

o Calculation: Calculate the translaminar efficacy using the standard formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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